Cas no 70450-85-0 (3H-Indol-3-one,1,2-dihydro-2-(hydroxymethylene)-(9CI))

• Product Name: 3H-Indol-3-one,1,2-dihydro-2-(hydroxymethylene)-(9CI)
• CAS No: 70450-85-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 975155
• PubChem ID: 135742382
• Update Time: 2025-04-19

3H-Indol-3-one,1,2-dihydro-2-(hydroxymethylene)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Indol-3-one,1,2-dihydro-2-(hydroxymethylene)-(9CI)
• (2E)-2-(hydroxymethylidene)-1H-indol-3-one
• AKOS006370989
• 172984-51-9
• 2-formyl-3-hydroxyindole
• 3-Hydroxy-1H-indole-2-carbaldehyde
• 2-hydroxymethylene-3-indolinone
• 70450-85-0
• 2-(Hydroxymethylene)indolin-3-one
• SCHEMBL1163942
• 3H-Indol-3-one, 1,2-dihydro-2-(hydroxymethylene)-
• DB-271707

• Inchi： 1S/C9H7NO2/c11-5-8-9(12)6-3-1-2-4-7(6)10-8/h1-5,10,12H
• InChI Key： NELMWYZLBXRYSV-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 49.33